N-(2-Methoxy-2-phenylbutyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-(2-methoxy-2-phenylbutyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C17H21N5O/c1-4-17(23-3,14-8-6-5-7-9-14)11-18-15-10-13(2)21-16-19-12-20-22(15)16/h5-10,12,18H,4,11H2,1-3H3
• InChI Key: FNAABJYUZQATTM-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC1=CC(=NC2=NC=NN12)C)(C3=CC=CC=C3)OC
• Molecular Formula: C17H21N5O
• Molecular Weight: 311.4 g/mol
• CAS No.: 2380085-09-4

Description

The compound is a derivative of the [1,2,4]triazolo[1,5-a]pyrimidine class. Compounds of this class have been studied for their potential as CDK2 inhibitors, which could make them useful in cancer treatment.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized through various methods. For instance, pyrazolo[3,4-d]pyrimidine and its derivatives have been synthesized using a molecular hybridization strategy.

Molecular Structure Analysis

The molecular structure of this compound would likely include a [1,2,4]triazolo[1,5-a]pyrimidine core, with various substituents attached. The exact structure would depend on the specific substituents and their positions.

Mechanism of Action

While the exact mechanism of action for this compound is not known, similar compounds have shown inhibitory activity against CDK2, a protein kinase involved in cell cycle regulation.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activity, particularly its potential as a CDK2 inhibitor. This could involve further synthesis of derivatives, testing of biological activity, and investigation of its mechanism of action.